Cas no 2225179-32-6 (2-Chloro-6-(tert-butyl-d9)-pyridine-4-boronic acid)

• Product Name: 2-Chloro-6-(tert-butyl-d9)-pyridine-4-boronic acid
• CAS No: 2225179-32-6
• MF: C₉H₁₃BClNO₂
• MW: 222.524476766586
• CID: 5142302
• Update Time: 2025-06-11

2-Chloro-6-(tert-butyl-d9)-pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(tert-butyl-d9)-pyridine-4-boronic acid

• Inchi： 1S/C9H13BClNO2/c1-9(2,3)7-4-6(10(13)14)5-8(11)12-7/h4-5,13-14H,1-3H3/i1D3,2D3,3D3
• InChI Key： RPHVUMSPMQYHMB-GQALSZNTSA-N
• SMILES： C1(Cl)=NC(C(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])=CC(B(O)O)=C1

Additional information on 2-Chloro-6-(tert-butyl-d9)-pyridine-4-boronic acid

Introduction to 2-Chloro-6-(tert-butyl-d9)-pyridine-4-boronic Acid (CAS No. 2225179-32-6)

2-Chloro-6-(tert-butyl-d9)-pyridine-4-boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2225179-32-6, plays a crucial role in the synthesis of complex molecular structures, particularly in the realm of drug discovery and medicinal chemistry. The presence of a tert-butyl-d9 substituent and a boronic acid functional group imparts unique chemical properties that make it invaluable for various synthetic applications.

The boronic acid moiety in this compound is particularly noteworthy, as it serves as an effective intermediate in Suzuki-Miyaura cross-coupling reactions. These reactions are fundamental in constructing biaryl structures, which are prevalent in many pharmacologically active molecules. The 2-chloro and 6-(tert-butyl-d9) groups further enhance the compound's utility by providing reactive sites for additional functionalization and by contributing to its stability during synthetic processes.

In recent years, the demand for isotopically labeled compounds has increased significantly, particularly in metabolic studies and diagnostic applications. The deuterated version of this compound, specifically the tert-butyl-d9 derivative, allows researchers to track the metabolic pathways of drug candidates more accurately. This is particularly important in understanding how a drug is processed within the body, which can lead to more effective drug design and optimization.

The pharmaceutical industry has been leveraging advanced synthetic methodologies to develop novel therapeutics. Among these methodologies, transition metal-catalyzed cross-coupling reactions are indispensable. 2-Chloro-6-(tert-butyl-d9)-pyridine-4-boronic acid is frequently used as a precursor in these reactions, enabling the construction of intricate molecular frameworks with high precision. This capability is especially valuable in the development of small molecule inhibitors and other therapeutic agents targeting specific biological pathways.

The compound's versatility extends beyond its role as a synthetic intermediate. It has also been explored in the context of materials science, where its unique electronic properties make it suitable for applications in organic electronics and nanotechnology. The incorporation of boronic acid groups into polymer materials can enhance their thermal stability and chemical resistance, making them more suitable for demanding industrial applications.

Recent studies have highlighted the importance of boronic acids in the development of targeted therapies. For instance, boron-containing compounds have shown promise in the treatment of cancer due to their ability to selectively target rapidly dividing cells. The use of 2-Chloro-6-(tert-butyl-d9)-pyridine-4-boronic acid in these contexts allows for the creation of highly specific drug candidates with improved efficacy and reduced side effects.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced techniques such as flow chemistry and continuous manufacturing are being employed to streamline these processes. These methods not only improve efficiency but also reduce waste, aligning with the growing emphasis on sustainable chemistry practices.

In conclusion, 2-Chloro-6-(tert-butyl-d9)-pyridine-4-boronic acid (CAS No. 2225179-32-6) is a multifaceted compound with significant applications in pharmaceuticals, materials science, and beyond. Its unique structural features make it an indispensable tool for researchers seeking to develop novel therapeutics and advanced materials. As our understanding of chemical interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of science and technology.